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Compound of Interest

Compound Name: RH-Eda

Cat. No.: B12415843 Get Quote

This guide provides critical safety and logistical information for laboratory personnel handling

Ethylenediamine (EDA). Adherence to these procedures is essential for ensuring a safe

working environment and minimizing the risk of exposure.

Ethylenediamine is a colorless to yellowish, hygroscopic liquid with a characteristic ammonia-

like odor. It is a versatile chemical intermediate used in various applications, including the

synthesis of resins, chelating agents, and pharmaceuticals.[1] However, it is also a flammable,

corrosive, and toxic substance that requires careful handling.[2][3]

Hazard Summary
EDA poses several significant hazards:

Flammability: It is a flammable liquid and vapor, with a flash point of 34°C. Vapors can form

explosive mixtures with air at elevated temperatures.

Corrosivity: It causes severe skin burns and eye damage.

Toxicity: EDA is harmful if swallowed, inhaled, or in contact with skin.* Sensitization: It may

cause allergic skin reactions and asthma-like symptoms if inhaled.

Quantitative Safety Data
The following table summarizes key quantitative safety data for Ethylenediamine:
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Property Value Source

Flash Point 34°C (closed cup)

Boiling Point 118°C

Melting Point 8.5°C

Vapor Pressure 13 hPa at 20°C

Vapor Density 2.07 (Air = 1.0)

Lower Explosion Limit 2.7 %(V)

Upper Explosion Limit 16 %(V)

pH 11.9 (25% aqueous solution)

Occupational Exposure Limit

(TLV-TWA)
10 ppm; 25 mg/m³

Personal Protective Equipment (PPE)
The selection and proper use of PPE are the last lines of defense against exposure to EDA. A

comprehensive PPE program should be in place, including training on when PPE is necessary,

what kind is needed, how to properly don and doff it, and its limitations.

Recommended PPE for Handling EDA
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Body Part Protection Specification

Respiratory
Air-purifying respirator with

appropriate cartridges

In case of inadequate

ventilation or potential for

aerosol formation, use a full-

face respirator with cartridges

effective against ammonia and

organic vapors.

Eyes/Face

Safety glasses with side

shields or chemical splash

goggles and a face shield

To protect against splashes

and vapors.

Hands Chemical-resistant gloves

Selection should be based on

penetration times and

degradation rates. Consult

glove manufacturer's data.

Body
Chemical-resistant apron,

coveralls, or a full body suit
To prevent skin contact.

Feet
Chemical-resistant, steel-toed

boots or shoes

To protect against spills and

falling objects.

PPE Donning and Doffing Workflow

Donning (Putting On) Doffing (Taking Off)

1. Gown/Apron 2. Mask/Respirator 3. Goggles/Face Shield 4. Gloves 1. Gloves 2. Gown/Apron 3. Goggles/Face Shield 4. Mask/Respirator Hand HygieneStart Hand Hygiene End

Click to download full resolution via product page

Caption: A workflow for the correct sequence of donning and doffing Personal Protective

Equipment.

Operational and Disposal Plans
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Handling and Storage
Ventilation: Always handle EDA in a well-ventilated area, preferably in a chemical fume hood.

Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources. Use

explosion-proof electrical equipment.

Incompatible Materials: Store away from strong acids, strong bases, oxidizing agents, and

chlorinated organic compounds.

Storage Conditions: Keep containers tightly closed in a dry, cool, and well-ventilated place.

EDA absorbs carbon dioxide from the air.

Spill Response
In the event of a spill, immediate action is crucial:

Evacuate: Evacuate non-essential personnel from the area.

Ventilate: Ensure adequate ventilation.

Contain: Absorb the spill with inert, non-combustible material such as sand or earth.

Collect: Use non-sparking tools to collect the absorbed material into a suitable container for

disposal.

Decontaminate: Clean the spill area thoroughly.

Emergency First Aid Procedures
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Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, administer oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.

Skin Contact

Immediately remove all contaminated clothing.

Rinse skin with plenty of water for at least 15

minutes. Seek immediate medical attention.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting upper and lower

eyelids occasionally. Remove contact lenses if

present and easy to do. Continue rinsing. Seek

immediate medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Disposal Plan
All waste containing EDA must be treated as hazardous waste.

Collection: Collect waste in clearly labeled, sealed containers.

Storage: Store waste in a designated, well-ventilated area away from incompatible materials.

Disposal: Dispose of hazardous chemical waste through an authorized waste management

company, following all local, state, and federal regulations. Do not dispose of down the drain

or in general waste.

Emergency Response Logic
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Exposure Event
(Spill, Splash, Inhalation)

Assess Situation
(Is the area safe?)

Evacuate Area

No

Alert Supervisor &
Emergency Services

Yes

Administer First Aid
(as per SDS)

Control Spill
(if trained and safe to do so)

Seek Medical Attention Decontaminate Area

Document Incident

Click to download full resolution via product page

Caption: A logical flow diagram for responding to an emergency involving Ethylenediamine

exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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